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Compound of Interest

Compound Name:
Dimethyl 2,2'-azobis(2-

methylpropionate)

Cat. No.: B1205222 Get Quote

Essential Safety and Handling Guide for Dimethyl
2,2'-azobis(2-methylpropionate)
This guide provides critical safety protocols and logistical information for the handling and

disposal of Dimethyl 2,2'-azobis(2-methylpropionate) (CAS No. 2589-57-3), tailored for

researchers, scientists, and drug development professionals. Adherence to these procedures is

crucial for ensuring a safe laboratory environment.

Hazard Summary
Dimethyl 2,2'-azobis(2-methylpropionate) is a self-reactive substance that presents multiple

hazards. It is harmful if swallowed, inhaled, or in contact with skin, and can cause serious eye

and skin irritation.[1][2] It may also lead to respiratory irritation and allergic skin reactions.[1][2]

Due to its thermal instability, it may cause a fire upon heating and can decompose explosively if

subjected to shock, friction, or concussion.[1]
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Hazard Classification Description

Physical Hazards
Self-reactive substance, Type D. Heating may

cause a fire or explosion.[1][2]

Health Hazards
Acute Toxicity (Oral, Dermal, Inhalation) -

Harmful.[1][2]

Skin Irritation - Causes skin irritation.[1]

Eye Irritation - Causes serious eye irritation.[1]

Respiratory Irritation - May cause respiratory

irritation.[1]

Skin Sensitization - May cause an allergic skin

reaction.[2]

Environmental Hazards Avoid release to the environment.[2][3]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling Dimethyl 2,2'-
azobis(2-methylpropionate) to minimize exposure and ensure personal safety.
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PPE Category Specifications

Eye and Face Protection
Chemical safety goggles or safety glasses are

required. A face shield should also be worn.[1]

Hand Protection
Wear chemical-impermeable protective gloves.

[1][2]

Body Protection
A lab coat or other suitable protective clothing

must be worn.[1]

Respiratory Protection

Use in a well-ventilated area. If ventilation is

inadequate or dust is formed, a NIOSH/MSHA

or European Standard EN 149 approved

respirator is necessary. For higher-level

protection, use type OV/AG/P99 (US) or ABEK-

P2 (EU EN 143) respirator cartridges.[1][4]

Foot Protection Safety shoes are recommended.[1]

Operational and Disposal Plans
Follow these step-by-step procedures for the safe handling, storage, and disposal of Dimethyl
2,2'-azobis(2-methylpropionate).

Handling Protocol
Preparation:

Ensure the work area is well-ventilated.[2][5]

Confirm that an emergency eye wash fountain and safety shower are immediately

accessible.[1]

Assemble all necessary PPE and ensure it is in good condition.

Keep away from heat, sparks, open flames, and other ignition sources.[1][2][5]

Use non-sparking tools and ensure all equipment is properly grounded.[1]
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Weighing and Transfer:

Handle the substance in a designated area, such as a chemical fume hood, to avoid dust

formation.[2][4]

Avoid contact with skin and eyes.[2][5]

Do not eat, drink, or smoke during handling.[1][2]

Post-Handling:

Wash hands thoroughly with soap and water after handling.[1][2]

Decontaminate all work surfaces.

Properly store or dispose of the chemical.

Storage Protocol
Store in a cool, dry, and well-ventilated area, in a tightly closed container.[1][2]

The recommended storage temperature is between 2-8 °C in an explosion-proof refrigerator.

[1]

Protect from sunlight and keep away from ignition sources.[1][2]

Store separately from incompatible materials such as strong oxidizing agents.[1]

Disposal Plan
All waste material must be treated as hazardous waste.

Dispose of contents and containers at an approved waste disposal facility.[1][5]

Alternatively, the material can be incinerated in a chemical incinerator equipped with an

afterburner and scrubber, taking extra care due to its flammability.[4]

Surplus and non-recyclable materials should be handled by a licensed disposal company.[4]
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Emergency Response
Immediate and appropriate response to an emergency is critical.

Emergency Situation Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult or stops, provide artificial respiration.

Seek immediate medical attention.[1][2][4]

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with plenty of soap and

water. Seek immediate medical attention.[1][2]

[4]

Eye Contact

Immediately flush eyes with water for at least 15

minutes, removing contact lenses if present and

easy to do so. Seek immediate medical

attention.[1][2][4]

Ingestion

Do NOT induce vomiting. Rinse the mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[1][4]

Spill

Evacuate the area. Ensure adequate ventilation.

Eliminate all ignition sources.[1][2] Avoid

creating dust.[1][4] Sweep or shovel the material

into a suitable, closed container for disposal.[4]

Fire

Use water spray, alcohol-resistant foam, dry

chemical, or carbon dioxide as extinguishing

media.[1][4] Due to the risk of explosion, fight

the fire from a remote location.[1] Firefighters

should wear gas-tight, chemically protective

clothing and a self-contained breathing

apparatus.[1]

Workflow Diagram
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The following diagram illustrates the standard operating procedure for handling Dimethyl 2,2'-
azobis(2-methylpropionate).

Start

1. Preparation
- Ventilate Area

- Check Safety Equipment
- Don PPE

2. Handling
- Use Fume Hood

- Avoid Dust & Contact
- No Food/Drink

3. Post-Handling
- Wash Hands

- Decontaminate Surfaces

4. Storage
- 2-8°C Refrigerator

- Tightly Closed Container

Store Unused

5. Disposal
- Hazardous Waste
- Approved Facility

Dispose Waste
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Click to download full resolution via product page

Caption: Workflow for handling Dimethyl 2,2'-azobis(2-methylpropionate).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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